Cas no 1219-38-1 (N-Octyl 4-Hydroxybenzoate)

N-Octyl 4-Hydroxybenzoate structure

Product Name:N-Octyl 4-Hydroxybenzoate

CAS No:1219-38-1

Molecular Formula:C₁₅H₂₂O₃

Molecular Weight:250.3334

MDL:MFCD00016482

CID:41098

PubChem ID:253662194

N-Octyl 4-Hydroxybenzoate Properties

Names and Identifiers

- Octyl 4-hydroxybenzoate
- n-Octyl 4-hydroxybenzoate
- Octyl Paraben
- (R)-4-hydroxybenzoic acid 1'-methylheptyl ester
- 4-Hydroxybenzoic acid n-octyl ester
- 4-hydroxy-benzoic acid octyl ester
- EINECS 214-943-2
- octyl nipagin
- Octyl p-hydroxybenzoate
- p-Hydroxybenzoic acid octyl ester
- p-Oxybenzoesaureoctylester [German]
- SBB008610
- n-Octylparaben
- Octylparaben
- Benzoic acid, 4-hydroxy-, octyl ester
- p-Oxybenzoesaureoctylester
- BENZOIC ACID, p-HYDROXY-, OCTYL ESTER
- 4UVK431K6B
- RIKCMEDSBFQFAL-UHFFFAOYSA-N
- DSSTox_RID_82686
- DSSTox_CID_27933
- DSSTox_GSID_47957
- AKOS015856355
- NS00023978
- UNII-4UVK431K6B
- Q27260531
- AS-63175
- NSC 309820
- Octyl4-hydroxybenzoate
- CS-0206542
- octyl 4-oxidanylbenzoate
- n-octyl p-hydroxybenzoate
- NSC309820
- NSC-309820
- A804816
- O0443
- CAS-1219-38-1
- 1219-38-1
- BRN 2807114
- D91874
- NCGC00257503-01
- n-Octyl-4-hydroxybenzoate
- BDBM86377
- MFCD00016482
- Tox21_303430
- NCGC00258462-01
- FT-0633496
- Tox21_200908
- CHEMBL117895
- SCHEMBL190525
- NCGC00248872-01
- Juniferdin derivative, 8
- DTXSID0047957
- DTXCID0027933
- CHEBI:202480
- N-OCTYL 4-HYDROXYBENZOATE
- DB-041639
- Octyl paraben
- 4-Hydroxy-benzoic acid octyl ester
- 4-Hydroxybenzoic Acid n-Octyl Ester
- +Expand
- MDL： MFCD00016482
- InChIKey： RIKCMEDSBFQFAL-UHFFFAOYSA-N
- Inchi： 1S/C15H22O3/c1-2-3-4-5-6-7-12-18-15(17)13-8-10-14(16)11-9-13/h8-11,16H,2-7,12H2,1H3
- SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN： 2807114

Computed Properties

Exact Mass: 250.15696
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 9
Monoisotopic Mass: 250.156895
Heavy Atom Count: 18
Complexity: 220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.4
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 46.5

Experimental Properties

LogP: 3.90950
PSA: 46.53
Refractive Index: 1.5600 (estimate)
Water Partition Coefficient: Soluble in alcohol, phenoxy ethanol and propylene glycol. Insoluble in water.
Boiling Point: 172°C/0.1mmHg(lit.)
Melting Point: 51.0 to 55.0 deg-C
Flash Point: 147.6°C
Color/Form: solid
Solubility: Not determined
λmax: 283(EtOH)(lit.)
Density: 1.0589 (rough estimate)

N-Octyl 4-Hydroxybenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0016TX-1g	Benzoic acid, 4-hydroxy-, octyl ester	1219-38-1	98%	1g	$39.00
A2B Chem LLC	AA54709-1g	N-Octyl 4-hydroxybenzoate	1219-38-1	98%	1g	$23.00
Aaron	AR001729-25g	Benzoic acid, 4-hydroxy-, octyl ester	1219-38-1	98%	25g	$21.00
abcr	AB118344-5 g	n-Octyl 4-hydroxybenzoate; 98%	1219-38-1		5g	€49.40
Alichem	A019092845-500g	Octyl 4-hydroxybenzoate	1219-38-1	97%	500g	$461.00	2023-09-03
Ambeed	A286385-500g	Octyl 4-hydroxybenzoate	1219-38-1	98%	500g	$171.0
Cooke Chemical	T9652730-25g	n-Octyl 4-Hydroxybenzoate	1219-38-1	>98.0%(GC)(T)	25g	RMB 284.00	2023-09-07
eNovation Chemicals LLC	K97011-25g	N-Octyl 4-hydroxybenzoate	1219-38-1	97%	25g	$200	2022-09-07
TRC	O148473-100mg	N-Octyl 4-Hydroxybenzoate	1219-38-1		100mg	$ 64.00	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A15964-5g	n-Octyl 4-hydroxybenzoate, 98%	1219-38-1	98%	5g	￥450.00	2023-07-05

N-Octyl 4-Hydroxybenzoate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1219-38-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:1219-38-1)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:1219-38-1)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1219-38-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

N-Octyl 4-Hydroxybenzoate Related Literature

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3. Optical second-harmonic generation measurements of molecular adsorption and orientation at the liquid/liquid electrochemical interface

Roberta R. Naujok,Daniel A. Higgins,Dennis G. Hanken,Robert M. Com J. Chem. Soc. Faraday Trans. 1995 91 1411
4. Ferroelectric, ferrielectric and antiferroelectric mesophases in compounds with a polybenzyloxycarbonyl mesogenic core

Ewa Dzik,Józef Mieczkowski,Ewa Gorecka,Damian Pociecha J. Mater. Chem. 2005 15 1255
5. Synthesis of ferroelectric liquid crystals with large spontaneous polarization

Hiroshi Matsubara,Koji Seto,Hideyuki Imazaki,Shigetoshi Takahashi J. Mater. Chem. 1992 2 83
6. Investigation of transport across an immiscible liquid/liquid interface. Electrochemical and second harmonic generation studies

Michael J. Crawford,Jeremy G. Frey,T. J. VanderNoot,Yuguang Zhao J. Chem. Soc. Faraday Trans. 1996 92 1369
7. Achiral non-branched rod-shaped liquid crystals showing anticlinic smectic phase

Isa Nishiyama,Takahiro Yamamoto,Jun Yamamoto,John W. Goodby,Hiroshi Yokoyama J. Mater. Chem. 2003 13 1868

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:1219-38-1)N-Octyl 4-Hydroxybenzoate

Purity:99%

Quantity:500g

Price($):154.0